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Compound of Interest

Compound Name: GLUTARALDEHYDEDIOXIME
CAS No.: 6635-57-0
Cat. No.: B1598789
Get Quote
. J

CAS: 6635-31-0 | Formula: CsH10N202[1][2]

Executive Summary: Immediate Action Protocol

Stop. Before proceeding, verify your chemical identity. Glutaraldehyde Dioxime (Solid) is
distinct from Glutaraldehyde (Liquid disinfectant).

¢ DO NOT attempt to neutralize Glutaraldehyde Dioxime using sodium bisulfite or glycine
protocols intended for liquid glutaraldehyde waste.

¢ DO NOT dispose of Glutaraldehyde Dioxime down the drain.
e DO segregate as Solid Organic Hazardous Waste for high-temperature incineration.

Part 1: Chemical Profile & Hazard Identification

To dispose of a chemical safely, you must understand its behavior. Glutaraldehyde dioxime is a
derivative of glutaraldehyde, but its physical state and reactivity profile dictate a different waste
management strategy.
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Critical Distinction: Dioxime vs. Aldehyde

Misidentification is the primary cause of disposal accidents with this compound.

- Glutaraldehyde Dioxime Glutaraldehyde (Common
eature
(The Topic) Disinfectant)
CAS Number 6635-31-0 111-30-8
Physical State Solid (Crystalline powder) Liquid (Aqueous solution)
o Stable solid; releases NOx on Volatile; polymerizes;
Reactivity

combustion sensitizer

) High-Temp Incineration (Solid Neutralization or Liquid Waste
Disposal Route
Waste) Stream

Physico-Chemical Properties Relevant to Disposal[1][3]

[4]

o Appearance: White to off-white crystalline powder.
¢ Solubility: Soluble in water and alcohol.

o Combustion Hazards: Emits toxic fumes of Carbon oxides (CO, CO2) and Nitrogen oxides
(NOx) upon thermal decomposition.

e Incompatibility: Strong oxidizing agents, strong acids.[3]

Part 2: Pre-Disposal Assessment & Segregation

The "Self-Validating" Safety System: A safe disposal process relies on segregation at the point
of generation. Mixing this specific oxime with incompatible waste streams (like strong oxidizers)
can cause exothermic reactions or the release of toxic gases before the waste even leaves
your lab.

Step 1: Waste Stream Characterization

Determine the state of your waste to select the correct container.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.atsdr.cdc.gov/toxprofiles/tp208-c4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598789?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Pure Solid Waste: Expired stock, spilled powder, or contaminated solids (gloves/weigh

boats).
o Designation: Non-halogenated Organic Solid.

e Solution Waste: Glutaraldehyde dioxime dissolved in solvents (e.g., Methanol, Ethanol).
o Designation: Flammable Organic Solvent Waste (Non-halogenated).[4]

e Aqueous Waste: Glutaraldehyde dioxime dissolved in water/buffers.

o Designation: Aqueous Hazardous Waste (Toxic).

Step 2: Container Selection

e For Solids: High-density polyethylene (HDPE) wide-mouth jars or fiber drums with poly

liners.[1]
e For Liquids: HDPE carboys or Safety Cans (if organic solvent based).

e Labeling: Must adhere to GHS standards. Label clearly as "Hazardous Waste -
Glutaraldehyde Dioxime."

Part 3: Step-by-Step Disposal Workflow
Workflow Visualization

The following decision tree outlines the logical flow for disposing of Glutaraldehyde Dioxime
based on its state.
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Final Fate:
High-Temp Incineration
(with Scrubber)
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Figure 1: Decision matrix for segregating Glutaraldehyde Dioxime waste streams. Note that all
paths ultimately lead to incineration due to the chemical's stability and nitrogen content.
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Detailed Protocol
A. Solid Waste Disposal (Primary Method)

PPE Required: Nitrile gloves (double gloving recommended due to permeation risks with
oximes), safety goggles, lab coat, and N95 dust mask (if handling large quantities outside a
fume hood).

Containment: Transfer the solid material into a chemically compatible solid waste container
(HDPE).

Debris: Place contaminated weigh boats, spatulas, and gloves into the same solid waste
container.

Sealing: Ensure the lid is screwed on tightly. Do not leave the container open in the fume
hood.

Tagging: Complete the hazardous waste tag. List "Glutaraldehyde Dioxime" explicitly.[5] Do
not use abbreviations.

Hand-off: Schedule pickup with your facility's EHS (Environmental Health & Safety)
department for incineration.

B. Liquid/Solution Disposal[6]

Segregation: Do not mix with halogenated solvents (like Chloroform) unless necessary, as
this increases disposal costs.

Pouring: Use a funnel to prevent spills. Pour the solution into the appropriate carboy
(Organic or Aqueous).

Rinsing: Triple rinse the original empty container with a small volume of the compatible
solvent and add the rinsate to the waste container.

Defacing: Deface the label of the original empty bottle and dispose of the bottle as regular
glass trash (or glass waste, depending on local policy).

Part 4: Emergency Contingencies
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Spill Management

If Glutaraldehyde Dioxime powder is spilled:

o Evacuate & Ventilate: If the spill is large (generating significant dust), evacuate the
immediate area.

o PPE: Don appropriate PPE including respiratory protection.[2][7]
e Dry Clean-up:
o Do not wet the powder initially (this spreads the contamination).

o Cover the spill with a dry absorbent or sweep gently using a dustpan and brush dedicated
to hazardous waste.

o Place all sweepings into a hazardous waste bag.

o Wet Wipe: Once the bulk solid is removed, wipe the surface with a damp paper towel (water
or ethanol). Dispose of the towel as solid hazardous waste.

Exposure Response[1][2][3][4]1[7]1[8][9]

« Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.

» Skin Contact: Wash with soap and copious amounts of water for at least 15 minutes.
Remove contaminated clothing.[2][7][8]

o Eye Contact: Rinse cautiously with water for several minutes.[2][7][8][9] Remove contact
lenses if present.[2][7][8][9] Continue rinsing.[2][7][8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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